Cas no 2138513-22-9 (2-{1-[(Tert-butoxy)carbonyl]piperidin-4-yl}-3-[(2-methylpropyl)carbamoyl]propanoic acid)

• Product Name: 2-{1-[(Tert-butoxy)carbonyl]piperidin-4-yl}-3-[(2-methylpropyl)carbamoyl]propanoic acid
• CAS No: 2138513-22-9
• MF: C₁₈H₃₂N₂O₅
• MW: 356.457085609436
• CID: 6006338
• PubChem ID: 165799271
• Update Time: 2025-06-15

2-{1-[(Tert-butoxy)carbonyl]piperidin-4-yl}-3-[(2-methylpropyl)carbamoyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-3-[(2-methylpropyl)carbamoyl]propanoic acid
• EN300-800770
• 2138513-22-9
• 2-{1-[(Tert-butoxy)carbonyl]piperidin-4-yl}-3-[(2-methylpropyl)carbamoyl]propanoic acid

• Inchi： 1S/C18H32N2O5/c1-12(2)11-19-15(21)10-14(16(22)23)13-6-8-20(9-7-13)17(24)25-18(3,4)5/h12-14H,6-11H2,1-5H3,(H,19,21)(H,22,23)
• InChI Key： UBIWJLVVSFIRPT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(C(=O)O)CC(NCC(C)C)=O)CC1)=O

Computed Properties

• Exact Mass: 356.23112213g/mol
• Monoisotopic Mass: 356.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-[(Tert-butoxy)carbonyl]piperidin-4-yl}-3-[(2-methylpropyl)carbamoyl]propanoic acid

2-{1-[(Tert-butoxy)carbonyl]piperidin-4-yl}-3-[(2-methylpropyl)carbamoyl]propanoic acid: A Novel Compound with Promising Therapeutic Potential

2-{1-[(Tert-butoxy)carbonyl]piperidin-4-yl}-3-[(2-methylpropyl)carbamoyl]propanoic acid is a complex organic molecule with a unique molecular structure that has recently garnered attention in the field of pharmaceutical research. This compound, identified by the CAS number 2138513-22-9, represents a significant advancement in the development of novel therapeutic agents. Its molecular framework combines multiple functional groups, including tert-butoxycarbonyl (Boc) and carbamoyl functionalities, which are known to play critical roles in modulating biological activity and enhancing drug stability. The integration of these groups into a single molecule suggests potential applications in targeting specific biological pathways, particularly in the context of neurodegenerative diseases and inflammatory conditions.

2-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}-3-[(2-methylpropyl)carbamoyl]propanoic acid is characterized by its multifunctional architecture, which includes a piperidine ring substituted with a Boc group and a propanoic acid chain functionalized with a carbamoyl moiety. The piperidine ring, a six-membered nitrogen-containing heterocycle, is a common structural element in many pharmaceutical compounds due to its ability to interact with various biological targets, such as G-protein-coupled receptors (GPCRs) and ion channels. The presence of the Boc group on the piperidine ring is particularly noteworthy, as it is often used in peptide chemistry to protect amino groups during synthesis, ensuring the stability of the molecule during drug development processes.

Recent studies have highlighted the importance of tert-butoxycarbonyl derivatives in the design of small-molecule inhibitors for diseases such as Alzheimer's and Parkinson's. The Boc group acts as a temporary protecting group, allowing for the selective modification of amino acid residues while preserving the integrity of the rest of the molecule. In the case of 2-{1-[(Tert-butoxy)carbonyl]piperidin-4-yl}-3-[(2-methylpropyl)carbamoyl]propanoic acid, the Boc functionality may contribute to its ability to modulate protein-protein interactions or enzyme activity, making it a candidate for further exploration in drug discovery programs. The presence of the carbamoyl group on the propanoic acid chain further enhances the molecule's reactivity, as carbamoyl groups are known to participate in hydrogen bonding and electrostatic interactions with biological macromolecules.

The 2-methylpropyl substituent on the carbamoyl group introduces additional steric and electronic effects that may influence the molecule's binding affinity to target proteins. This substituent, also known as isobutyl, is a branched alkyl group that can modulate the hydrophobicity of the molecule, potentially affecting its membrane permeability and cellular uptake. The combination of these functional groups suggests that 2-{1-[(Tert-butoxy)carbonyl]piperidin-4-yl}-3-[(2-methylpropyl)carbamoyl]propanoic acid may exhibit dual modes of action, targeting both intracellular and extracellular pathways. This dual functionality is a key advantage in the development of multitarget drugs, which are increasingly being explored to address complex diseases with multiple pathological mechanisms.

Recent advances in medicinal chemistry have underscored the importance of carbamoyl derivatives in the design of therapeutic agents. Carbamoyl groups are commonly found in drugs that target neurotransmitter systems, such as anticonvulsants and antidepressants. The presence of a carbamoyl group on the propanoic acid chain of 2-{1-[(Tert-butoxy)carbonyl]piperidin-4-yl}-3-[(2-methylpropyl)carbamoyl]propanoic acid may enable it to interact with enzymes involved in the metabolism of neurotransmitters, such as acetylcholinesterase or monoamine oxidase. This interaction could potentially lead to the modulation of synaptic transmission, making the compound a promising candidate for the treatment of neurodegenerative disorders.

The propanoic acid chain in the molecule is another critical component of its structure, as it can influence the molecule's solubility, stability, and pharmacokinetic properties. Propanoic acid is a short-chain carboxylic acid that is often used as a building block in drug design due to its ability to form hydrogen bonds with biological targets. The carbamoyl group on the propanoic acid chain further enhances its ability to form hydrogen bonds, which is essential for the molecule's interaction with target proteins. This property is particularly relevant in the context of drug development, where the ability to form stable interactions with target molecules is a key determinant of therapeutic efficacy.

Recent studies have also highlighted the potential of tert-butoxycarbonyl derivatives in the development of drugs for inflammatory conditions. The Boc group can act as a spacer between the rest of the molecule and the target protein, allowing for more precise modulation of biological activity. In the case of 2-{1-[(Tert-butoxy)carbonyl]piperidin-4-yl}-3-[(2-methylpropyl)carbamoyl]propanoic acid, this spatial arrangement may enable it to target specific inflammatory pathways, such as the NF-κB signaling cascade, which is implicated in the pathogenesis of various chronic diseases. The ability to modulate such pathways makes this compound a potential candidate for the treatment of autoimmune disorders and chronic inflammatory conditions.

The 2-methylpropyl substituent on the carbamoyl group may also contribute to the molecule's ability to modulate lipid metabolism. Branched alkyl groups are often associated with the regulation of lipid homeostasis, and their presence in a drug molecule can influence the molecule's interaction with lipid membranes. This property is particularly relevant in the context of metabolic disorders, where the modulation of lipid metabolism is a key therapeutic target. The incorporation of a 2-methylpropyl group into 2-{1-[(Tert-butoxy)carbonyl]piperidin-4-yl}-3-[(2-methylpropyl)carbamoyl]propanoic acid may therefore enhance its potential as a therapeutic agent for conditions such as diabetes and obesity.

Overall, 2-{1-[(Tert-butoxy)carbonyl]piperidin-4-yl}-3-[(2-methylpropyl)carbamoyl]propanoic acid represents a promising compound with a complex molecular structure that may have broad therapeutic applications. Its unique combination of functional groups suggests potential for the treatment of a wide range of diseases, from neurodegenerative disorders to inflammatory conditions. As research in this area continues to advance, the role of this compound in the development of novel therapeutic strategies will likely become more evident.

The integration of multiple functional groups into a single molecule, such as the tert-butoxycarbonyl and carbamoyl groups, highlights the importance of molecular design in the development of effective drugs. The ability to modulate multiple biological pathways through a single molecule is a significant advantage in the context of complex diseases, where traditional monotherapies may be insufficient. The continued exploration of compounds like 2-{1-[(Tert-butoxy)carbonyl]piperidin-4-yl}-3-[(2-methylpropyl)carbamoyl]propanoic acid will be crucial in the quest for more effective and targeted therapeutic interventions.

As the field of pharmaceutical research continues to evolve, the development of novel compounds like 2-{1-[(Tert-butoxy)carbonyl]piperidin-4-yl}-3-[(2-methylpropyl)carbamoyl]propanoic acid will play a vital role in addressing the challenges of modern medicine. The unique molecular structure of this compound, combined with its potential therapeutic applications, underscores the importance of continued research and innovation in the development of new drugs. The future of drug discovery will likely depend on the ability to design and synthesize such complex molecules that can target multiple biological pathways, offering new hope for the treatment of a wide range of diseases.